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Compound of Interest

Compound Name: Octamylamine sulfamate

Cat. No.: B15189938 Get Quote

Extensive research has not yielded specific information on the use of "octamylamine
sulfamate" for surface modification in the context of research, drug development, or any

related scientific applications. The scientific literature and available documentation do not

contain specific protocols, quantitative data, or established signaling pathways for this

particular compound.

General information exists for the constituent components, octylamine and sulfamates,

individually:

Octylamine: This primary aliphatic amine is recognized for its role as a chemical

intermediate.[1] Its structure, featuring a terminal amine group and a hydrophobic carbon

chain, allows it to participate in various chemical reactions.[1] In the realm of

nanotechnology, primary alkylamines similar to octylamine are utilized for the formation and

stabilization of nanoparticles.[2] They can be grafted onto polymer backbones to create

micelles and can alter the surface charge of nanoparticles.[2][3]

Sulfamates: This class of sulfur-containing compounds is primarily explored in medicinal

chemistry and organic synthesis.[4][5] They are investigated for their potential as therapeutic

agents and are used as intermediates in the synthesis of more complex molecules.[4][5][6][7]

The combination of these two into "octamylamine sulfamate" and its application in surface

modification is not described in the currently available scientific literature. Therefore, the

creation of detailed application notes, experimental protocols, and data presentations as

requested is not possible at this time.
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Researchers and professionals interested in surface modification may consider exploring the

extensive literature on established surface modification techniques using other amine-

containing compounds or alternative functional groups. The principles of nanoparticle

functionalization are well-documented and offer a variety of strategies for altering surface

properties for applications in drug delivery and materials science.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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